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Compound of Interest

Compound Name: Didecyl adipate

Cat. No.: B089541

An In-depth Technical Guide to Didecyl Adipate as an Emollient in Topical Formulations

Introduction

Didecyl adipate, the diester of decyl alcohol and adipic acid, is a synthetic ester utilized in
cosmetics and pharmaceutical formulations for its emollient properties.[1] As a lipophilic, water-
insoluble raw material, it functions to maintain the soft, smooth, and pliable appearance of the
skin.[2] Emollients like didecyl adipate remain on the skin surface or within the stratum
corneum, acting as lubricants, reducing flaking, and improving the overall appearance of the
skin.[2] This guide provides a comprehensive technical overview of didecyl adipate, including
its physicochemical properties, mechanism of action, formulation considerations, and methods
for performance evaluation, intended for researchers, scientists, and drug development
professionals.

Physicochemical Properties

Quantitative data specifically for didecyl adipate is not widely published.[3] However, data
from closely related adipate esters, such as diisodecyl adipate and dibutyl adipate, can provide
valuable insights for formulation development.

Table 1: Physicochemical Properties of Didecyl Adipate and Related Adipate Esters
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Property

Didecyl Adipate

Diisodecyl Adipate

Dibutyl Adipate

Chemical Formula

C26H5004[1]

C26H5004[4]

C14H2604[5]

Molecular Weight 426.67 g/mol [1] - 258.36 g/mol [5]
CAS Number 105-97-5[1] 27178-16-1[4] 105-99-7
Clear, colorless to Colorless to pale-
Appearance - . .
pale yellow liquid[4] yellow, oily liquid[5]
Specific 0.918-0.923 @
) ) - 0.962 g/cm?3[2]
Gravity/Density 20°CJ[6]
o ) Approx. 18-21
Dynamic Viscosity - -
mPa-s[2]
Melting Point - -75.00 °CJ[6] -

Refractive Index

1.451 - 1.455 @ 20.00
°Cle]

Solubility

Insoluble in water;
soluble in oils and

esters[5]

Insoluble in water;
soluble in oils and

esters[5]

Practically insoluble in
water; soluble in

organic solvents[7]

logP (Octanol/Water) 7.915 (Calculated)[8] - -

Mechanism of Action as an Emollient

Didecyl adipate and similar long-chain diesters exert their emollient effects through multiple
mechanisms at the surface of the skin and within the stratum corneum.[3] Upon application, the
emollient forms a substantive, yet non-greasy, film on the skin.[3] This film serves two primary
functions: it helps to reduce transepidermal water loss (TEWL) by creating a protective barrier,
and its emollient properties fill in the spaces between corneocytes, leading to a smoother and
softer skin feel.[3][9]
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Topical Formulation Application

Didecyl Adipate applied to skin

Interaction with Stratum Cdrneum

y y

Forms a non-occlusive film on skin surface Fills spaces between corneocytes

Physiological Effect

Reduces Transepidermal Water Loss (TEWL) Smoother skin surface

Resulting Skin Benefits

Improved Skin Hydration Softer, more pliable skin appearance

Click to download full resolution via product page

Mechanism of action for didecyl adipate as an emollient.

Formulation Considerations

Didecyl adipate is a versatile ingredient in topical formulations. Its properties make it suitable
for a wide range of products, including creams, lotions, balms, sunscreens, and foundations.[4]

¢ Solvency: In its molten state, didecyl adipate can act as a solvent for other oil-soluble
ingredients, such as active pharmaceutical ingredients (APIs), UV filters, and fragrances.[3]
This can enhance the stability and homogeneity of a formulation.

o Texture and Sensory Feel: It provides a luxurious, silky texture to formulations without a
heavy or oily feel.[4] Its lightweight and non-greasy characteristics improve the sensory
appeal of products like lotions, creams, and serums.[4]
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» Spreadability: As an emollient, it enhances the spreadability of formulations, which is
particularly beneficial in sunscreens to ensure even distribution of UV filters.[4]

o Stability: Didecyl adipate is resistant to oxidation, which can help extend the shelf life of
products.[4]

e Use Levels: In hair care products, it can be used at 0.05-0.25% as a plasticizer for styling
resins or 0.5-5% as a glossing agent. For skin care products, typical use levels are 5-20% of
the oil phase as a feel modifier or solvent, and 5-50% as the oil phase in bath products.[6]

Experimental Protocols for Performance Evaluation

The evaluation of an emollient's performance involves a series of experiments to characterize
its physical properties and its effects on the skin.

1. Formulation Preparation

(e.g., Cream with Didecyl Adipate)

Texture Analysis
(Stickiness, Firmness; )

Spreadability
5. Data Analysis & Conclusion Skin Hydration TEWL Measurement Sensory Panel
(Corneomet try) (Tewameter)

Drug Release
(Franz Cells)
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A typical experimental workflow for evaluating an emollient formulation.

Spreadability by Texture Analysis

» Objective: To quantify the spreading characteristics of the emollient, which correlates with its
sensory feel on the skin.[3][10]

o Apparatus: Texture analyzer with a compression probe, glass plates.

o Methodology:

o

Place an aliquot (e.g., 1.1 = 0.1 g) of the formulation between two glass plates.[10]

[¢]

Apply a series of predetermined forces (e.g., 1, 5, 20, 40, and 50 N) using the texture
analyzer.[10]

[¢]

Record and calculate the area of spread at each force.[10]

[¢]

Use different samples for the measurements at each applied force.[10]

Transepidermal Water Loss (TEWL) Measurement

» Objective: To assess the formulation's ability to form a barrier and prevent moisture loss from
the skin.[3]

e Apparatus: Tewameter® or a similar TEWL measurement device.[3]
o Methodology:
o Recruit a panel of volunteers with healthy skin on their forearms.[3]

o Acclimatize subjects to the room conditions (temperature and humidity) for at least 30
minutes.

o Measure the baseline TEWL on designated test sites on the forearms.
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o Apply a standardized amount of the test formulation (e.g., a 5% w/w dispersion of didecyl
adipate in a base cream) to the test sites.[3]

o Measure TEWL at specified time intervals (e.g., 1, 2, and 4 hours) after application.

o Compare the TEWL values of the treated sites to an untreated control site.

Texture Analysis: Firmness/Stiffness and Stickiness

o Objective: To objectively measure the textural properties of the formulation.[10][11]
o Apparatus: Texture analyzer with a cylindrical probe.[10]
o Methodology:

o Place an aliquot (e.g., 50 g) of the formulation into a beaker.[10]

o Use a cylindrical probe (e.g., 35-mm diameter) to compress the sample by a set distance
(e.g., 15 mm) at a specific rate (e.g., 0.5 mm/s) after an initial trigger force is met.[10][11]
The maximum force recorded is an indicator of firmness/stiffness.

o The probe then returns to its starting position at a faster rate (e.g., 10 mm/s).[10][11]

o The force required to separate the probe from the sample is recorded as an indicator of
stickiness.[10][11]

In Vitro Drug Release

» Objective: To evaluate the release profile of an active pharmaceutical ingredient (API) from
the formulation.[12][13]

o Apparatus: Vertical Franz diffusion cells, synthetic membrane (e.g., hydrophilic polysulfone).
[12]

o Methodology:

o Mount the synthetic membrane between the donor and receptor chambers of the Franz
diffusion cell.[12]
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o Fill the receptor chamber with a suitable medium (e.g., phosphate-buffered saline pH 7.4:
ethanol (50:50 v/v)) and maintain a constant temperature (e.g., 32°C).[12]

o Apply a precise amount of the formulation containing the API to the membrane surface in
the donor chamber.[12]

o At predetermined time intervals, withdraw samples from the receptor chamber and replace
with fresh medium.

o Analyze the samples for APl concentration using a suitable analytical method (e.g.,
HPLC).

In Vivo Skin Penetration by Tape Stripping

» Objective: To determine the amount of a substance that has penetrated into the stratum
corneum.[14][15]

o Methodology:

o Apply the formulation containing a marker substance (e.g., a fluorescent dye) to a defined
area of the skin (e.g., forearm) of volunteers.[15]

o After a specified time, remove any excess formulation from the skin surface.

o Sequentially apply and remove adhesive tapes to the treated area to strip off layers of the
stratum corneum.[14][15]

o Extract the marker substance from each tape strip using a suitable solvent.

o Quantify the amount of the marker substance in each extract to determine the penetration
depth and distribution within the stratum corneum.[15]

Safety and Toxicology

There is a significant lack of publicly available health and safety data specifically for didecyl
adipate.[16] Therefore, a precautionary approach is recommended. Information from other
long-chain dialkyl adipates suggests a generally low toxicity profile.[16]
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» Acute Toxicity: Adipate esters generally exhibit low acute toxicity via oral and dermal routes.
[16]

« Skin Irritation: They are not expected to be significant skin irritants, though prolonged or
repeated contact may cause mild irritation.[16] For diisodecyl adipate, it is considered safe
and non-irritating, making it suitable for most skin types, including sensitive and acne-prone
skin.[4]

o Eye Irritation: May cause mild, transient eye irritation upon direct contact.[16]
o Sensitization: Not generally considered to be a skin sensitizer.[16]

» GHS Classification: A specific GHS classification for didecyl adipate is not available. Many
related adipate esters are not classified as hazardous substances.[16]

Given the limited specific data, any work with didecyl adipate should be conducted with
caution, implementing standard industrial hygiene practices such as avoiding contact with
eyes, skin, and clothing, and ensuring thorough washing after handling.[16]

Conclusion

Didecyl adipate is a valuable emollient for topical formulations, offering excellent sensory
characteristics, good solvency for active ingredients, and the ability to improve skin hydration
and smoothness. While specific quantitative and toxicological data are limited, information from
structurally similar adipate esters provides a strong basis for its formulation and use. Its
lightweight, non-greasy feel and oxidative stability make it a desirable choice for a wide array of
cosmetic and pharmaceutical products. Further research into its specific physicochemical and
safety properties would be beneficial for its broader application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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